Cas no 70413-03-5 (sodium {3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propyl]phenoxy}acetate)

• Product name: sodium {3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propyl]phenoxy}acetate
• CAS No: 70413-03-5
• MF: C₁₈H₁₉NaO₇
• MW: 370.329036951065
• CID: 1743623
• PubChem ID: 23688088

sodium {3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propyl]phenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• sodium {3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propyl]phenoxy}acetate
• acetic acid, 2-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propyl]phenoxy]-, sodium salt (1:1)
• sodium,2-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propyl]phenoxy]acetate
• DTXSID90220694
• Acetic acid, (3,5-dihydroxy-4-(3-(3-hydroxy-4-methoxyphenyl)propyl)phenoxy)-, monosodium salt
• CHEMBL135322
• 70413-03-5
• (3,5-Dihydroxy-4-(3-(3-hydroxy-4-methoxyphenyl)propyl)phenoxy)acetic acid monosodium salt

• Inchi： InChI=1S/C18H20O7.Na/c1-24-17-6-5-11(7-16(17)21)3-2-4-13-14(19)8-12(9-15(13)20)25-10-18(22)23;/h5-9,19-21H,2-4,10H2,1H3,(H,22,23);/q;+1/p-1
• InChI Key： BCZLLLNQUJKSMO-UHFFFAOYSA-M
• SMILES： COC1=C(C=C(C=C1)CCCC2=C(C=C(C=C2O)OCC(=O)[O-])O)O.[Na+]

Computed Properties

• Exact Mass: 370.10287
• Monoisotopic Mass: 370.10284722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.28